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Compound of Interest

Compound Name: 4-Bromo-2,5-difluoronitrobenzene

Cat. No.: B065052 Get Quote

An In-depth Technical Guide to 4-Bromo-2,5-difluoronitrobenzene

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, reactivity, and applications of 4-Bromo-2,5-difluoronitrobenzene, a key

intermediate in various industrial and research sectors. The information is intended for

researchers, scientists, and professionals in drug development and material science.

Core Chemical Properties
4-Bromo-2,5-difluoronitrobenzene is a fluorinated aromatic compound recognized for its

unique reactivity, making it a valuable building block in chemical synthesis. Its key physical and

chemical properties are summarized below.

Table 1: Physicochemical Properties of 4-Bromo-2,5-difluoronitrobenzene
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Property Value Reference(s)

CAS Number 167415-27-2 [1][2]

Molecular Formula C₆H₂BrF₂NO₂ [1][2][3]

Molecular Weight 237.99 g/mol [1][2]

Appearance

Light yellow to light

orange/green

solid/powder/crystal

[1]

Melting Point 55 - 60 °C [1][4]

Purity ≥ 98% (GC) [1]

| Synonyms | 1-Bromo-2,5-difluoro-4-nitrobenzene |[1][4] |

Table 2: Spectroscopic Data for 4-Bromo-2,5-difluoronitrobenzene

Spectrum Parameters
Chemical Shifts (δ)
/ Coupling
Constants (J)

Reference(s)

¹H-NMR 400 MHz, CDCl₃

δ 7.59 (dd, J=9.5
and 5.5 Hz, 1H),
7.89 (dd, J=7.3 and
6.5 Hz, 1H)

[5]

| ¹⁹F-NMR | 376 MHz, CDCl₃ | δ -120.1 (d, J=15.2 Hz, 1F), -107.9 (d, J=15.2 Hz, 1F) |[5] |

Synthesis and Experimental Protocols
The primary synthesis route for 4-Bromo-2,5-difluoronitrobenzene involves the nitration of

2,5-difluorobromobenzene.

Experimental Protocol: Nitration of 2,5-
difluorobromobenzene[7]
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Materials:

2,5-difluorobromobenzene (also known as 2-bromo-1,4-difluorobenzene)

Concentrated sulfuric acid (H₂SO₄)

69% Nitric acid (HNO₃)

Dichloroethane

Ice

Ether

Saturated aqueous sodium bicarbonate solution (NaHCO₃)

Saturated saline solution

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane/Chloroform (4:1) eluent

Procedure:

Preparation of Nitrating Mixture: Cool concentrated sulfuric acid (57 mL) in an ice bath.

Slowly add 69% nitric acid (25.5 g, 279 mmol) dropwise over 25 minutes while maintaining

the low temperature.

Nitration Reaction: Dissolve 2-bromo-1,4-difluorobenzene (50 g, 254 mmol) in

dichloroethane (125 mL). Add this solution dropwise to the cold nitrating mixture over 1.5

hours.

Reaction Completion: After the addition is complete, allow the mixture to warm to room

temperature and continue stirring for 2 hours.
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Work-up: Slowly pour the reaction mixture into ice water (500 g). Extract the aqueous layer

with ether (2 x 300 mL).

Washing: Combine the organic extracts and wash sequentially with water (300 mL),

saturated aqueous sodium bicarbonate solution (300 mL), and saturated saline solution (300

mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent by distillation under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a

hexane/chloroform (4:1) mixture as the eluent. This yields 1-bromo-2,5-difluoro-4-

nitrobenzene as a pale yellow solid (56 g, 93% yield).
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Workflow for the Synthesis of 4-Bromo-2,5-difluoronitrobenzene

Nitrating Mixture Preparation

Nitration Reaction

Work-up and Purification

Cool Conc. H₂SO₄

in an ice bath

Slowly add 69% HNO₃

over 25 min

Add dropwise to
Nitrating Mixture

Dissolve 2,5-difluorobromobenzene
in Dichloroethane

over 1.5 h

Stir at Room Temp
for 2 hours

Pour into ice water

Extract with Ether

Wash organic layers

Dry with MgSO₄

Concentrate under
reduced pressure

Silica Gel Column
Chromatography

Final Product:
4-Bromo-2,5-difluoronitrobenzene

Click to download full resolution via product page

Synthesis Workflow Diagram
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Chemical Reactivity and Applications
The unique arrangement of functional groups—a bromine atom, two fluorine atoms, and a nitro

group—on the benzene ring gives 4-Bromo-2,5-difluoronitrobenzene its characteristic

reactivity and versatility as a chemical intermediate.

Reactivity Profile
The compound's reactivity is dominated by the strong electron-withdrawing nature of the nitro

group. This effect activates the aromatic ring, making it susceptible to Nucleophilic Aromatic

Substitution (SNAr) reactions.[6] In these reactions, the bromine atom serves as an effective

leaving group, allowing for its displacement by a wide range of nucleophiles. This property is

fundamental to its role as a building block for more complex molecules. Other possible

transformations include cross-coupling reactions and the reduction of the nitro group to an

amine.

4-Bromo-2,5-difluoronitrobenzene

Meisenheimer Complex
(Anionic Intermediate)

 + Nu⁻ (Attack)

Substituted Product

Bromide (Br⁻)

Nucleophile (Nu⁻)

 - Br⁻ (Loss of Leaving Group)
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Nucleophilic Aromatic Substitution (SNAr) Pathway

Key Applications
4-Bromo-2,5-difluoronitrobenzene is a crucial intermediate in several high-value chemical

industries.

Pharmaceuticals: It is widely used in the synthesis of Active Pharmaceutical Ingredients

(APIs).[1] The incorporation of fluorine atoms can enhance a drug's metabolic stability,

bioavailability, and efficacy. It serves as a precursor for developing novel anti-cancer agents

and antibiotics.[1]

Agrochemicals: The compound is instrumental in creating new generations of herbicides,

insecticides, and fungicides, contributing to improved crop protection.[6]

Material Science: Its distinct electronic properties make it suitable for formulating advanced

materials, including specialized polymers, coatings, liquid crystals, and organic

semiconductors for optoelectronic applications.[1][6]

Organic Synthesis: It is a versatile building block that allows chemists to introduce specific

functional groups and construct complex molecular architectures.[1]
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Core Application Areas

Safety and Handling
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4-Bromo-2,5-difluoronitrobenzene is classified as a hazardous substance and requires

careful handling.

Table 3: GHS Hazard Classifications

Hazard Class Category Statement Reference(s)

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

[7][8]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[7][8][9]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[7][8][9]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[7][9]

| Specific Target Organ Toxicity (Repeated Exposure) | Category 2 | H373: May cause damage

to organs through prolonged or repeated exposure |[7] |

Handling and Storage Recommendations:

Engineering Controls: Use only under a chemical fume hood or in a well-ventilated area.

Ensure eyewash stations and safety showers are readily accessible.[7][9]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety

goggles, and lab clothing to prevent skin and eye contact.[8]

Handling Practices: Avoid the formation and inhalation of dust.[9] Do not eat, drink, or smoke

when using this product. Wash hands and any exposed skin thoroughly after handling.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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